3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine

• Molecular Formula: C10H11ClN4S
• Molecular Weight: 254.74 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanyl]-5-methyl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C10H11ClN4S/c1-7-13-14-10(15(7)12)16-6-8-2-4-9(11)5-3-8/h2-5H,6,12H2,1H3
• InChI Key: JFUULJYSDJNEHL-UHFFFAOYSA-N
• SMILES: CC1=NN=C(N1N)SCC2=CC=C(C=C2)Cl

Description

3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine is a chemical compound that belongs to the class of triazole compounds. It has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized using several methods and has been found to exhibit interesting biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to exert its biological activity through the inhibition of key enzymes involved in various metabolic pathways. Additionally, it has been found to interact with specific receptors and ion channels in cells, leading to the modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of bacterial and fungal strains by disrupting their cell membranes and interfering with their metabolic pathways. Additionally, it has been found to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine in lab experiments include its potent biological activity, its relatively low cost, and its availability. However, its limitations include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine. These include the optimization of its synthesis method to improve its yield and purity, the elucidation of its mechanism of action, and the development of novel derivatives with enhanced biological activity. Additionally, further studies are needed to investigate its potential applications in other scientific fields, such as materials science and environmental science.
In conclusion, this compound is a promising compound with interesting biological activities. Its synthesis, mechanism of action, and potential applications in various scientific fields have been extensively studied. Further research is needed to fully understand its biological activity and to develop novel derivatives with enhanced properties.

Synthesis Methods

The synthesis of 3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine can be achieved using different methods. One of the most common methods involves the reaction of 4-chlorobenzyl chloride with sodium azide to form 4-chlorobenzyl azide. This compound is then reacted with thioacetamide to form the desired product. Other methods involve the use of different reagents and conditions.

Scientific Research Applications

3-[(4-chlorobenzyl)sulfanyl]-5-methyl-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent antimicrobial activity against various bacterial and fungal strains. Additionally, it has been studied for its potential as an anticancer agent and has been found to exhibit promising results in vitro.